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Compound of Interest

Compound Name: Spinosin

Cat. No.: B015895 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals working with Spinosin. The following procedures and

data are essential for ensuring a safe laboratory environment and proper disposal of materials.

Personal Protective Equipment (PPE)
When handling Spinosin, particularly in its concentrated or powdered form, strict adherence to

the following personal protective equipment guidelines is mandatory to minimize exposure and

ensure personal safety.

Table 1: Recommended Personal Protective Equipment for Handling Spinosin
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PPE Category Item Specification Rationale

Eye and Face

Protection
Safety Goggles

Tightly fitting with

side-shields

conforming to EN 166

(EU) or NIOSH (US)

standards.[1]

Protects eyes from

dust particles and

potential splashes.[1]

Face Shield

Recommended when

there is a significant

risk of splashing.[1]

Provides an additional

layer of protection for

the face.

Hand Protection
Chemical-resistant

Gloves

Nitrile, neoprene, or

other suitable

materials. Must be

inspected before use.

[1][2]

Prevents skin contact

and irritation.[1]

Body Protection Laboratory Coat

Fire/flame resistant

and impervious

clothing.[1]

Protects skin and

personal clothing from

contamination.[1][2]

Chemical-resistant

Apron
-

Provides an additional

layer of protection

against spills.[3]

Respiratory Protection
Air-purifying

Respirator

Full-face respirator

with a particle filter if

exposure limits are

exceeded or if

irritation occurs.[1]

Use a NIOSH/MSHA

or European Standard

EN 149 approved

respirator.[1]

Prevents inhalation of

airborne particles,

which may cause

respiratory irritation.[1]

Quantitative Safety Data
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The following tables summarize key quantitative data for Spinosad, the active ingredient

mixture containing Spinosyns.

Table 2: Acute Toxicity Data for Spinosad

Route of Exposure Species Value Classification

Oral Rat (male) LD50: 3738 mg/kg Category IV[4]

Oral Rat (female) LD50: >5000 mg/kg Category IV[4]

Dermal Rabbit LD50: >2000 mg/kg Category III[4]

Inhalation Rat LC50: >5.18 mg/L Category IV[4]

Table 3: Occupational Exposure Limits for Spinosad

Parameter Value Source

Acceptable Daily Intake (ADI) 0.024 mg/kg bw/day [5]

Accepted Operator Exposure

Level (AOEL)
0.013 mg/kg bw/day [5]

Experimental Protocols
Protocol 1: General Handling Procedure in a Laboratory Setting

Preparation: Before handling Spinosin, ensure that the work area is clean and uncluttered. A

designated area, such as a chemical fume hood, is recommended, especially when working

with powders or volatile solutions to control dust and vapors.[1]

Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in Table 1. This

includes, at a minimum, safety goggles, chemical-resistant gloves, and a lab coat.[2][6]

Weighing and Transferring: When weighing solid Spinosin, use a balance inside a fume

hood or a ventilated enclosure to minimize inhalation of dust. Use non-sparking tools.[1] For

liquid formulations, handle with care to avoid splashing.
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During Operation: Avoid contact with skin and eyes.[1][7] Do not eat, drink, or smoke in the

handling area.[8]

Post-Handling: After handling, wash hands thoroughly with soap and water.[1][9] Clean all

equipment and the work area.

Storage: Store Spinosin in a tightly closed, properly labeled container in a cool, dry, and

well-ventilated place away from incompatible materials like strong oxidizing agents.[1][2]

Protocol 2: Waste Disposal

Waste Segregation: Isolate all waste materials containing Spinosin, including unused

product, contaminated consumables (e.g., pipette tips, gloves), and cleaning materials.[2][6]

Containerization: Place solid waste into a clearly labeled, sealed, and chemically resistant

hazardous waste container.[2][6]

Labeling: Clearly label waste containers with "Hazardous Waste," the chemical name, and

any other institutional or regulatory required identifiers.[6]

Empty Container Management:

Triple rinse the empty container with a suitable solvent (e.g., water).[2]

Fill the container about one-quarter full, securely cap it, and shake vigorously for 30

seconds.[2]

Drain the rinsate into the application equipment or a mix tank for later use or disposal.[9]

[10]

Repeat the rinsing procedure two more times.[9][10]

Puncture the container to prevent reuse.[10]

Storage of Waste: Store sealed waste containers in a designated, secure, and well-ventilated

hazardous waste accumulation area.[6]
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Professional Disposal: Arrange for the collection and disposal of hazardous waste through a

licensed environmental waste management company. Do not dispose of this material down

the drain or in regular trash.[6]

Mandatory Visualizations
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Caption: Workflow for Safe Handling and Disposal of Spinosin.
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First Aid Measures
In the event of accidental exposure, follow these first aid procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,

occasionally lifting the upper and lower eyelids.[7][11] If irritation persists, seek medical

attention.[7]

Skin Contact: Remove contaminated clothing and wash the affected skin area gently and

thoroughly with soap and plenty of water for 15-20 minutes.[7][11]

Inhalation: Move the person to fresh air. If breathing has stopped, perform artificial

respiration.[7][11] Seek medical attention.

Ingestion: If the person is conscious, have them rinse their mouth thoroughly with water and

drink a large quantity of water.[7][11] Do not induce vomiting unless instructed to do so by a

poison control center or doctor.[11] Never give anything by mouth to an unconscious person.

[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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